Cas no 1291852-40-8 (dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate)

• Product Name: dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate
• CAS No: 1291852-40-8
• MF: C₁₅H₁₅N₃O₅
• MW: 317.296703577042
• CID: 4586657
• Update Time: 2025-05-23

dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate
• 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[2-(4-methylphenyl)-2-oxoethyl]-, 4,5-dimethyl ester
• dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate

• Inchi： 1S/C15H15N3O5/c1-9-4-6-10(7-5-9)11(19)8-18-13(15(21)23-3)12(16-17-18)14(20)22-2/h4-7H,8H2,1-3H3
• InChI Key： TWLYHIFTNYQJMU-UHFFFAOYSA-N
• SMILES： N1(CC(C2=CC=C(C)C=C2)=O)C(C(OC)=O)=C(C(OC)=O)N=N1

Additional information on dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate

Dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate (CAS No. 1291852-40-8): A Comprehensive Overview

Dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate, identified by its CAS number CAS NO. 1291852-40-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate features a triazole ring fused with an esterified dicarboxylate moiety and an acetoacetamide side chain. The presence of the 4-methylphenyl group enhances its lipophilicity, making it a promising candidate for drug delivery systems. This structural configuration not only contributes to its unique chemical properties but also opens up avenues for exploring its pharmacological effects.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The triazole scaffold is particularly interesting due to its ability to interact with various biological targets. Studies have shown that triazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in Dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate suggests that it may interfere with key metabolic pathways in pathogens or cancer cells.

The acetoacetamide side chain in this compound is particularly noteworthy as it can participate in hydrogen bonding interactions with biological targets. This feature is crucial for designing molecules that can bind tightly to their intended receptors or enzymes. Additionally, the esterified dicarboxylate group can undergo further modifications to enhance solubility or bioavailability, making it a versatile building block for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have been performed on Dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate to identify potential binding sites on target proteins. These studies have revealed that the compound can interact with enzymes involved in DNA replication and cell signaling pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. The use of protecting groups ensures that reactive sites are selectively modified without unintended side reactions.

In vitro studies have demonstrated the potential of Dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate as an inhibitor of various enzymes associated with diseases like cancer and inflammation. For instance, preliminary experiments have shown inhibitory effects on kinases and proteases that are overexpressed in tumor cells. These findings are particularly encouraging given the growing demand for targeted therapies that minimize side effects.

The compound's ability to cross the blood-brain barrier is another area of interest. Many therapeutics fail to reach their intended site of action due to poor penetration through this barrier. However, the lipophilic nature of the 4-methylphenyl group in Dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate suggests that it may be capable of traversing this barrier effectively.

Evaluation of pharmacokinetic properties is essential before moving to clinical trials. Studies on metabolic stability and excretion pathways will provide insights into how the body processes this compound. Additionally, toxicity studies will assess any potential adverse effects at different dosage levels.

The pharmaceutical industry continues to invest heavily in developing innovative drug candidates based on heterocyclic compounds like triazoles. The unique structural features of Dimethyl 1-[2-(4-methylphenyl)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate position it as a valuable asset in this endeavor. Its potential applications span across multiple therapeutic areas including oncology and neurology.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can analyze vast datasets to identify compounds with optimal pharmacokinetic profiles and minimal toxicity risks. This approach has significantly reduced the time required to bring new drugs to market.

In conclusion, Dimethyl 1-[2(4-methylphenyl)-2-oxoethyle]-H-1, ^{CAS NO. 1291852408CAS NO. 1291852408CAS NO. 1291852408CAS NO. 1291852408CAS NO. 1291852408CAS NO. 1291852408CAS NO. 1291852408CAS NO. 1291852408CAS NO. 1291852408CAS NO. 1291852408CAS NO. 1291852408CAS NO. 1291852408}